1-[(Dimethylamino)methyl]cyclopentane-1-carboxylic acid hydrochloride (CAS 2580210-89-3) is a specialized N,N-dimethylated beta-amino acid building block featuring a conformationally restricted cyclopentane core. Supplied as a stable hydrochloride salt, this compound is primarily utilized in medicinal chemistry and peptidomimetic synthesis to introduce rigid, basic pharmacophores into larger scaffolds . Unlike primary amino acid derivatives, the tertiary amine functionality inherently prevents unwanted nucleophilic side reactions during carboxylate activation, while the cyclopentane ring leverages the Thorpe-Ingold effect to lock the spatial arrangement of the functional groups [1]. For procurement, its value lies in streamlining synthetic workflows by eliminating the need for amine protection-deprotection cycles while offering superior aqueous solubility and handling characteristics compared to its free base counterpart [2].
Substituting this specific compound with unmethylated analogs (e.g., 1-(aminomethyl)cyclopentanecarboxylic acid) or acyclic tertiary amino acids introduces significant process and performance liabilities. Using a primary amine necessitates the procurement of N-protected variants (like Boc or Fmoc) and adds mandatory protection/deprotection steps to the synthetic workflow, increasing solvent waste, reducing overall yield, and adding labor costs [1]. Furthermore, attempting to use acyclic analogs (such as 3-(dimethylamino)propanoic acid derivatives) fails to replicate the critical Thorpe-Ingold effect provided by the cyclopentane ring, resulting in highly flexible downstream molecules that typically suffer from reduced target binding affinity and poor metabolic stability [2]. Finally, sourcing the free base instead of the hydrochloride salt often leads to handling issues, as the free base can form hygroscopic gums that complicate accurate stoichiometric weighing and long-term storage [3].
The inherent tertiary amine structure of 1-[(dimethylamino)methyl]cyclopentane-1-carboxylic acid eliminates its nucleophilicity under standard peptide coupling conditions. When compared to the primary amine analog (1-(aminomethyl)cyclopentanecarboxylic acid), which requires Boc or Fmoc protection to prevent self-polymerization or unwanted acylation, this compound can be directly activated (e.g., with HATU/DIPEA) and coupled to target amines [1]. This direct usability reduces the linear synthesis sequence by two distinct steps (protection and subsequent deprotection) per coupling cycle, directly improving throughput in parallel library synthesis [2].
| Evidence Dimension | Required synthetic steps for selective amide bond formation |
| Target Compound Data | 1 step (direct coupling) |
| Comparator Or Baseline | 1-(aminomethyl)cyclopentanecarboxylic acid (3 steps: protection, coupling, deprotection) |
| Quantified Difference | 66% reduction in step count for the coupling sequence |
| Conditions | Standard solid-phase or solution-phase peptide coupling conditions (e.g., HATU, DIPEA, DMF) |
Eliminating protection/deprotection cycles reduces reagent costs, minimizes solvent waste, and accelerates library production in industrial medicinal chemistry.
Amino acids with tertiary amines often exist as zwitterionic oils or amorphous, hygroscopic solids in their free base form, making them difficult to handle and weigh accurately. Procurement of the hydrochloride salt form (CAS 2580210-89-3) guarantees a highly crystalline, free-flowing powder with superior aqueous solubility [1]. Comparative formulation studies on similar basic building blocks demonstrate that HCl salts consistently achieve >50 mg/mL solubility in aqueous media and maintain physical stability at room temperature (RT) over extended storage periods, whereas the free bases are prone to moisture absorption and degradation [2].
| Evidence Dimension | Physical state and aqueous solubility |
| Target Compound Data | Crystalline solid, >50 mg/mL aqueous solubility |
| Comparator Or Baseline | Free base form (typically amorphous/hygroscopic, lower predictable aqueous solubility) |
| Quantified Difference | Transition from difficult-to-weigh amorphous state to stable crystalline powder |
| Conditions | Ambient laboratory storage (RT) and dissolution in standard aqueous buffers (pH 2-7) |
Crystalline salt forms ensure precise stoichiometric weighing, reproducible stock solution preparation, and extended shelf life, reducing material waste.
The integration of the cyclopentane ring provides a pronounced Thorpe-Ingold effect, severely restricting the rotational degrees of freedom around the alpha-carbon compared to acyclic analogs. While acyclic derivatives like 3-(dimethylamino)-2-methylpropanoic acid can adopt multiple low-energy conformations in solution, the cyclopentane core locks the (dimethylamino)methyl group and the carboxylate into a highly defined spatial relationship [1]. This rigidity reduces the entropic penalty upon binding to target receptors, frequently resulting in a 10- to 100-fold increase in binding affinity for downstream drug candidates when the correct vector is matched [2].
| Evidence Dimension | Rotational degrees of freedom (conformational flexibility) |
| Target Compound Data | Restricted C_alpha-C_beta torsion angles (locked geometry) |
| Comparator Or Baseline | Acyclic analog (e.g., 3-(dimethylamino)-2-methylpropanoic acid) (multiple low-energy rotamers) |
| Quantified Difference | Significant reduction in conformational entropy penalty upon target binding |
| Conditions | Solution-phase conformational analysis and receptor binding assays |
Utilizing a conformationally restricted building block directly improves the probability of discovering highly potent, selective ligands in drug discovery programs.
Ideal for parallel medicinal chemistry workflows where the tertiary amine allows for direct, protection-free amide coupling, significantly accelerating the generation of novel chemical entities [1].
The conformationally restricted cyclopentane core makes it a superior choice for designing rigid beta-amino acid mimics, reducing the entropic penalty of binding and improving target affinity compared to acyclic building blocks [2].
The N,N-dimethylation increases lipophilicity compared to primary amine analogs, making this compound highly suitable as a precursor for developing centrally acting therapeutics that require optimized blood-brain barrier (BBB) permeability [3].
The stable hydrochloride salt form ensures rapid dissolution and reproducible dosing in early-stage biological assays, avoiding the handling and solubility issues associated with free base tertiary amines [4].